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For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of 5-Carboxytetramethylrhodamine-
Dibenzocyclooctyne (5-TAMRA-DBCO), a fluorescent labeling reagent critical for modern
bioconjugation and cellular imaging. It combines the bright, photostable fluorophore 5-TAMRA
with the highly reactive DBCO moiety, enabling precise, copper-free labeling of biomolecules.

Core Structure and Properties

5-TAMRA-DBCO is a derivative of the well-known tetramethylrhodamine (TAMRA) dye,
engineered to include a dibenzocyclooctyne (DBCO) group. This structural modification allows
it to participate in Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC), a highly efficient and
bioorthogonal "click chemistry" reaction.[1] Unlike other click reactions, SPAAC does not
require a cytotoxic copper catalyst, making it an ideal tool for labeling in sensitive environments
such as live cells and in vivo models. The molecule is the purified 5-isomer of TAMRA, ensuring
consistency in conjugation and fluorescent properties.[2]

Physicochemical and Spectroscopic Data

The key properties of 5-TAMRA-DBCO are summarized below. These values are critical for
designing and executing labeling experiments, particularly for selecting appropriate filter sets
for fluorescence microscopy and spectroscopy.
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Property Value Source(s)
5-
Chemical Name Carboxytetramethylrhodamine-  [3][1]

Dibenzocyclooctyne

TAMRA DBCO, 5-isomer;

Synonyms TMR.DBCO [31[1]
CAS Number 1911598-65-6 [3][1]
Molecular Formula Ca6Ha2N4Os [1]
Molecular Weight 730.87 g/mol [1][4]
Excitation Max (Aex) 541 - 553 nm [3112]1[5]
Emission Max (Aem) 567 - 575 nm [3112][5]
Purity (HPLC) >95% [1][2]
Solubility DMSO, DMF [11[2]

-~ Store at -20°C, protected from
Storage Conditions ) ) [1]
light, desiccated

Mechanism of Action: Copper-Free Click Chemistry

The utility of 5-TAMRA-DBCO is centered on the SPAAC reaction. The DBCO group contains a
highly strained triple bond within its eight-membered ring structure. This internal strain provides
the necessary activation energy for a cycloaddition reaction with an azide group (Ns) without
the need for an external catalyst. The reaction is rapid, forms a stable triazole linkage, and is
highly specific, as neither the DBCO nor the azide moiety is typically found in biological
systems.[1][6]
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5-TAMRA-DBCO

Strain-Promoted
Azide-Modified Cycloaddition (SPAAC) Stable Covalent Bond
Biomolecule (R-N3) (TAMRA-Labeled Biomolecule)

Click to download full resolution via product page
Fig. 1: SPAAC reaction of 5-TAMRA-DBCO with an azide.

Experimental Protocols

Detailed and consistent protocols are essential for successful bioconjugation. Below are
methodologies for preparing 5-TAMRA-DBCO and using it to label azide-modified biomolecules

in both live cells and cell lysates.

Stock Solution Preparation

+ Reagent Preparation: Allow the vial of 5-TAMRA-DBCO to warm to room temperature before

opening to prevent moisture condensation.
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» Solubilization: Dissolve the reagent in a high-quality, anhydrous solvent such as Dimethyl
Sulfoxide (DMSO) or Dimethylformamide (DMF) to create a concentrated stock solution.[1]
[2] For example, to create a 5 mM stock solution from 1 mg of 5-TAMRA-DBCO (MW =
730.87 g/mol ), add 274 pL of DMSO.

o Storage: Aliquot the stock solution into single-use volumes to minimize freeze-thaw cycles.
Store aliquots at -20°C, protected from light.[1] When stored correctly, the solution is stable
for several months.

Protocol for Labeling Azide-Modified Live Mammalian
Cells

This protocol is adapted from established methods for labeling cells that have been
metabolically engineered to incorporate azide groups into their biomolecules (e.g., via
ManNAz).[7]

e Cell Culture: Grow mammalian cells in an appropriate medium. Introduce an azide-
derivatized metabolite (e.g., Ac4ManNAz) and incubate under standard conditions (e.g.,
37°C, 5% CO3) for 1-3 days to allow metabolic incorporation.

o Cell Preparation: Gently wash the cells twice with pre-warmed Dulbecco's Phosphate-
Buffered Saline (D-PBS) containing 1% Fetal Bovine Serum (FBS) to remove residual media.

[7]

o Labeling: Prepare a labeling solution of 5-TAMRA-DBCO in D-PBS with 1% FBS at a final
concentration of 5-30 uM. Remove the wash buffer from the cells and add the labeling
solution.

 Incubation: Incubate the cells for 30-60 minutes at room temperature, protected from light.[7]

e Washing: Remove the labeling solution and wash the cells four times with D-PBS containing
1% FBS to remove any unbound dye.[7]

» Fixation (Optional): If endpoint analysis is desired, fix the cells with a 4% formaldehyde
solution in D-PBS for 20 minutes at room temperature.[7]
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+ Final Steps: Wash the cells two to three times with D-PBS. If desired, a nuclear counterstain
like Hoechst 33342 can be applied. The cells are now ready for fluorescence imaging.[7]

Start:
Azide-Modified Cells

1. Wash Cells (2x)
(PBS + 1% FBS)

2. Add Labeling Solution
(5-30 uM 5-TAMRA-DBCO)

3. Incubate
(30-60 min, RT, Dark)

4. Wash Cells (4x)
(PBS + 1% FBS)

5. Fix Cells (Optional)
(4% Formaldehyde)

6. Final Washes
(PBS)

End:
Imaging/Analysis
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Fig. 2: Workflow for labeling live cells with 5-TAMRA-DBCO.

Key Applications and Advantages

The unique properties of 5-TAMRA-DBCO make it a versatile tool for a range of applications in
biological research and drug development.

o Live-Cell Imaging: The biocompatibility of the copper-free reaction is paramount for studying
dynamic processes in living systems without introducing artifacts from catalyst toxicity.[3]

e Bioconjugation: It is widely used for the fluorescent labeling of proteins, peptides, nucleic
acids, and other azide-modified biomolecules for subsequent detection and analysis.[8]

o FRET Analysis: TAMRA is a classic Forster Resonance Energy Transfer (FRET) acceptor for
fluorophores like FAM (fluorescein), enabling studies of molecular proximity and interaction.

[1]
The primary advantages include:

e Biocompatibility: The absence of a copper catalyst ensures cell viability is maintained during
labeling.[3]

» High Efficiency and Speed: The SPAAC reaction proceeds quickly and efficiently under
physiological conditions.[1]

o Excellent Photophysical Properties: The TAMRA fluorophore offers bright, stable
fluorescence with high quantum yield.[9]

» Bioorthogonality: The DBCO and azide functional groups are abiotic, ensuring the reaction is
highly specific and does not interfere with native cellular processes.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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